![molecular formula C13H13ClN2O4S B6630892 1-(2-Chloro-4-cyanophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid](/img/structure/B6630892.png)
1-(2-Chloro-4-cyanophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-Chloro-4-cyanophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid, commonly known as CPCCOEt, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a selective antagonist for the metabotropic glutamate receptor subtype 1 (mGluR1).
Mechanism of Action
CPCCOEt works by binding to the 1-(2-Chloro-4-cyanophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid receptor and preventing the activation of downstream signaling pathways. This blockade results in a reduction of synaptic transmission and has been shown to have neuroprotective effects in animal models of neurological disorders.
Biochemical and Physiological Effects:
CPCCOEt has been shown to have a variety of biochemical and physiological effects in animal models. These include the reduction of seizure activity in animal models of epilepsy, the improvement of motor function in animal models of Parkinson's disease, and the prevention of cognitive decline in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of CPCCOEt is its selectivity for the 1-(2-Chloro-4-cyanophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid receptor, which allows for targeted manipulation of this receptor without affecting other receptors. However, one limitation of CPCCOEt is its limited solubility in aqueous solutions, which can make it difficult to administer in lab experiments.
Future Directions
There are several future directions for research involving CPCCOEt. One potential area of research is the development of more potent and selective 1-(2-Chloro-4-cyanophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid antagonists. Another area of research is the investigation of the potential therapeutic applications of CPCCOEt in neurological disorders. Additionally, further research is needed to understand the long-term effects of CPCCOEt on synaptic transmission and neuronal function.
Synthesis Methods
CPCCOEt can be synthesized using a multistep process involving the reaction of 2-chloro-4-cyanobenzene with methylsulfonyl chloride, followed by the reaction with 3-methylpyrrolidine-3-carboxylic acid and ethyl alcohol. The resulting product is then purified using column chromatography to obtain pure CPCCOEt.
Scientific Research Applications
CPCCOEt has been extensively studied for its potential as a selective antagonist for the 1-(2-Chloro-4-cyanophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid receptor. This receptor is involved in the regulation of synaptic transmission and has been implicated in various neurological disorders, including epilepsy, Parkinson's disease, and Alzheimer's disease. CPCCOEt has been shown to selectively block the 1-(2-Chloro-4-cyanophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid receptor, making it a potential therapeutic target for these disorders.
properties
IUPAC Name |
1-(2-chloro-4-cyanophenyl)sulfonyl-3-methylpyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClN2O4S/c1-13(12(17)18)4-5-16(8-13)21(19,20)11-3-2-9(7-15)6-10(11)14/h2-3,6H,4-5,8H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YVNVJXMTGIDNAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(C1)S(=O)(=O)C2=C(C=C(C=C2)C#N)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.